Cas no 1805528-50-0 (Methyl 4-bromo-2-cyano-6-methoxybenzoate)

Methyl 4-bromo-2-cyano-6-methoxybenzoate is a versatile benzoate ester derivative with a bromo, cyano, and methoxy functional group substitution pattern. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (cyano, bromo) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its crystalline solid form and well-defined structure facilitate purification and characterization. The ester group offers additional functionalization opportunities, while the bromo substituent enables further derivatization via metal-catalyzed reactions. This compound is particularly useful in constructing complex heterocyclic frameworks due to its multifunctional reactivity.

Methyl 4-bromo-2-cyano-6-methoxybenzoate structure

1805528-50-0 structure

Product Name:Methyl 4-bromo-2-cyano-6-methoxybenzoate

CAS No:1805528-50-0

MF:C₁₀H₈BrNO₃

MW:270.07942199707

CID:4954574

Update Time:2025-05-21

Methyl 4-bromo-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-cyano-6-methoxybenzoate
- Inchi： 1S/C10H8BrNO3/c1-14-8-4-7(11)3-6(5-12)9(8)10(13)15-2/h3-4H,1-2H3
- InChI Key： ZHVNXDRUUQLGNM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C(=O)OC)=C(C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 2.2
Topological Polar Surface Area: 59.3

Methyl 4-bromo-2-cyano-6-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015009288-250mg	Methyl 4-bromo-2-cyano-6-methoxybenzoate	1805528-50-0	97%	250mg	484.80 USD	2021-06-21
Alichem	A015009288-500mg	Methyl 4-bromo-2-cyano-6-methoxybenzoate	1805528-50-0	97%	500mg	831.30 USD	2021-06-21
Alichem	A015009288-1g	Methyl 4-bromo-2-cyano-6-methoxybenzoate	1805528-50-0	97%	1g	1,579.40 USD	2021-06-21

Methyl 4-bromo-2-cyano-6-methoxybenzoate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Additional information on Methyl 4-bromo-2-cyano-6-methoxybenzoate

Recent Advances in the Study of Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0)

Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-bromo-2-cyano-6-methoxybenzoate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that this compound could be efficiently transformed into pyridine derivatives, which exhibited significant inhibitory activity against tyrosine kinases involved in cancer progression. The findings suggest that Methyl 4-bromo-2-cyano-6-methoxybenzoate holds promise as a building block for the development of targeted cancer therapies.

Another notable research effort, documented in Organic Letters, focused on optimizing the synthetic route for Methyl 4-bromo-2-cyano-6-methoxybenzoate. The authors reported a high-yield, scalable method using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of its production. This advancement is expected to facilitate the large-scale manufacturing of derivatives for further pharmacological evaluation.

Furthermore, a study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of derivatives synthesized from Methyl 4-bromo-2-cyano-6-methoxybenzoate. The results revealed that certain analogs exhibited broad-spectrum activity against drug-resistant bacterial strains, underscoring the compound's potential in addressing the global challenge of antimicrobial resistance.

In conclusion, Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its applications span from oncology to infectious diseases, and recent synthetic innovations have enhanced its accessibility for research and development. Future studies are likely to explore its utility in additional therapeutic areas, further solidifying its role in drug discovery.